Cas no 951516-42-0 (3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-ethoxyphenyl)urea)

• Product Name: 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-ethoxyphenyl)urea
• CAS No: 951516-42-0
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 6483482
• Update Time: 2025-11-06

3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-ethoxyphenyl)urea
• 1-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3-(2-ethoxyphenyl)urea

• Inchi： 1S/C19H22N6O2/c1-4-27-17-8-6-5-7-16(17)21-19(26)20-12-18-22-23-24-25(18)15-10-9-13(2)14(3)11-15/h5-11H,4,12H2,1-3H3,(H2,20,21,26)
• InChI Key： MDNCDDXDLTWIFA-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(C)C(C)=C2)N=NN=1)C(NC1=CC=CC=C1OCC)=O

Additional information on 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-ethoxyphenyl)urea

Compound CAS No.951516-42-0: 3-{1-(3,4-Dimethylphenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}-1-(2-Ethoxyphenyl)Urea

The compound CAS No.951516-42-0, also known as 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-ethoxyphenyl)urea, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a tetrazole ring system attached to a urea moiety, with specific substituents that enhance its functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic substitution and condensation reactions. The incorporation of the 3,4-dimethylphenyl group and the 2-ethoxyphenyl group into the molecule has been shown to significantly influence its physicochemical properties. These substituents not only stabilize the tetrazole ring but also contribute to the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

One of the most promising areas of research involving this compound is its potential as a bioactive agent. Studies have demonstrated that CAS No.951516-42-0 exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest in exploring its therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, the compound's ability to cross the blood-brain barrier has been validated in preclinical models, suggesting its suitability for targeting central nervous system disorders.

In addition to its pharmacological applications, CAS No.951516-42-0 has also been investigated for its role in material science. The tetrazole moiety in the molecule is known for its high nitrogen content, which makes it an ideal candidate for producing energetic materials. Researchers have explored its use as a precursor for synthesizing high-performance explosives and propellants. The incorporation of the urea group further enhances the stability and sensitivity of these materials, making them suitable for defense and aerospace applications.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yield and purity. The key steps include the preparation of the tetrazole intermediate through a cyclization reaction followed by coupling with the urea derivative. Advanced purification techniques such as column chromatography and recrystallization are employed to isolate the final product with high purity. This rigorous synthetic process underscores the importance of precise chemical engineering in producing compounds with complex architectures.

From an environmental perspective, the ecological impact of CAS No.951516-42-0 has been a subject of recent scrutiny. Studies have shown that while the compound exhibits biodegradability under specific conditions, its persistence in certain ecosystems remains a concern. Regulatory agencies are actively evaluating its safety profile to ensure compliance with environmental protection standards.

In conclusion, CAS No.951516-42-0, or 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-ethoxyphenyl)urea, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features and functional groups make it a valuable asset in both therapeutic development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across various industries.